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Introduction

Ethyl 2-(pyridin-2-yl)acetimidate, also known as 2-pyridin-2-yl-acetimidic acid ethyl ester or
ethyl picolinimidate, is a valuable intermediate in organic synthesis. Its structure, featuring a
pyridine ring, an imidate functional group, and an ethyl ester moiety, makes it a versatile
building block for the synthesis of more complex molecules, including those with potential
pharmaceutical applications. A thorough understanding of its spectroscopic characteristics is
paramount for reaction monitoring, quality control, and structural elucidation in research and
development settings. This guide provides an in-depth analysis of the expected Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this
compound, grounded in fundamental principles and supported by data from analogous
structures.

Molecular Structure and Key Features

The structural integrity of ethyl 2-(pyridin-2-yl)acetimidate is defined by the interplay of its
constituent functional groups. The pyridine ring introduces aromaticity and specific electronic
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effects, while the imidate group presents a unique C=N double bond and an adjacent ester
linkage. These features give rise to characteristic signals in various spectroscopic analyses.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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